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Compound Name: Aluminum fluoride hydrate
CAS No.: 13462-92-5
Cat. No.: B084211

Get Quote

Aluminum Fluoride Trihydrate (AlFs-3H20), identified by the CAS number 15098-87-0, is a compound that commands a unique position at the interse
essential additive in the electrolytic production of aluminum, where it lowers the melting point of the electrolyte bath and enhances conductivity.[1][2] ~

However, for the researcher, scientist, and drug development professional, its significance lies in a more subtle and profound role. In agueous solutiol
tetrafluoroaluminate anion (AlF4~). This complex is a structural mimic of the phosphate group (PO43~), the cornerstone of cellular signaling and energ
function of enzymes like G-proteins and phosphatases.[5][6][7]

This guide provides an in-depth exploration of Aluminum Fluoride Trihydrate, moving from its fundamental physicochemical properties to its sophistic:
and elucidate the mechanisms that make it an indispensable, albeit complex, tool in the modern laboratory.

Section 1: Core Physicochemical and Structural Properties

Aluminum Fluoride Trihydrate is a white, odorless crystalline solid.[1][3] Unlike its anhydrous counterpart which sublimes at high temperatures, the tril
form is known as rosenbergite.[4][9]

Key Physicochemical Data

The fundamental properties of Aluminum Fluoride Trihydrate are summarized below. This data is critical for its safe handling, storage, and application

Property Value

CAS Number 15098-87-0

Molecular Formula AlF3-3H20 (or AlIFsHeO3)

Molecular Weight 138.02 g/mol

Appearance White, odorless crystalline powder/solid

Density Approx. 2.88 g/cm3 at 25°C

Solubility Slightly soluble in water, acids, and alkalis.[1][12][13] Insoluble in alcohol ar
[12][13]

Decomposition Decomposes and loses water of hydration upon heating.[8]

Structural Characteristics

The trihydrate exists as two polymorphs.[4] The structure consists of a central aluminum atom coordinated by fluorine atoms and water molecules. Tt
formation of fluoroaluminate complexes occur.
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Caption: Coordination sphere of Aluminum in AlF3-3H20.
Section 2: Synthesis, Handling, and Safety

Laboratory-Scale Synthesis Protocol

The synthesis of Aluminum Fluoride Trihydrate can be achieved by the reaction of an aluminum source, typically aluminum hydroxide, with a fluoride
AlF3-3H20.[12][14][15]

Objective: To synthesize crystalline Aluminum Fluoride Trihydrate from aluminum hydroxide and a fluoride source.
Methodology:
* Reagent Preparation:
o Prepare a 40% slurry of aluminum hydroxide [Al(OH)3] in deionized water.
o Prepare a 60% solution of ammonium hydrogen fluoride [NH4HF2] in a separate, suitable reaction vessel (a vessel resistant to hydrofluoric acid,
» Reaction:
o Heat the ammonium hydrogen fluoride solution to 100°C in the reaction kettle.

o Slowly add the aluminum hydroxide slurry to the heated solution over a period of approximately 25 minutes while maintaining vigorous stirring.
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o Causality Note: The elevated temperature (100°C) is crucial for driving the reaction to completion. The slow addition of the aluminum hydroxide ¢
follows: Al(OH)s + 3 NHaHF2 — AlFs + 3 NHs + 3 H20

o Crystallization:
o After the addition is complete, cool the resulting aluminum fluoride solution to 80°C.
o Maintain this temperature for 5 hours with gentle stirring to allow for the crystallization of Aluminum Fluoride Trihydrate.

o Causality Note: Controlled cooling and holding the temperature at 80°C promotes the formation of well-defined crystals rather than rapid precipit
crystals can be employed to initiate and guide crystallization.[14]

« |solation and Purification:
o Filter the crystalline product from the mother liquor using a Buchner funnel.
o Wash the collected crystals with cold deionized water to remove any unreacted starting materials and soluble byproducts.
o Dry the final product in an oven at a temperature below 100°C to avoid dehydration.

Caption: Workflow for the synthesis of Aluminum Fluoride Trihydrate.

Safety and Handling

Aluminum Fluoride Trihydrate is classified as harmful and an irritant.[16][17][18] Adherence to strict safety protocols is mandatory.

Hazard Category GHS Classification & Precautionary Statements

Acute Toxicity H302: Harmful if swallowed.[11][16][17]

Skin Irritation H315: Causes skin irritation.[11][16][17]

Eye Irritation H319: Causes serious eye irritation.[11][16][17]

Respiratory Irritation H335: May cause respiratory irritation.[11][16][17]

Storage P403+P233: Store in a well-ventilated place. Keep container tightly closed.|

Section 3: The Researcher's Toolkit: AlF3-3H20 in Biochemical Applications

The utility of AIFs-3H20 in a research context stems from the ability of the resulting AIFa~ complex to act as a phosphate analog. Specifically, it mimic:
fundamental to the function of ATPases and GTPases.[5][7]

Mechanism of Action: A G-Protein Activator

Heterotrimeric G-proteins are molecular switches that cycle between an inactive GDP-bound state and an active GTP-bound state. The hydrolysis of
can bind to the GDP-bound G-protein at the nucleotide-binding site. This AlFa~—-GDP complex mimics the structure of GTP, effectively locking the G-p
protein activation without the need for non-hydrolyzable GTP analogs.
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Caption: Mechanism of G-protein activation by the AlFa~ complex.
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Protein phosphorylation is a key post-translational modification that regulates protein function. Phosphatases are enzymes that remove these phosph
cell lysis and protein extraction to preserve the protein's native phosphorylation state.[19][20]

Aluminum fluoride, in combination with sodium orthovanadate (a tyrosine phosphatase inhibitor), is a component of potent phosphatase inhibitor cock

Protocol: Preparation of a Lysis Buffer with Phosphatase Inhibitors

» Prepare Base Lysis Buffer: Prepare your standard lysis buffer (e.g., RIPA, Triton X-100 based) without inhibitors.

* Prepare Stock Solutions:

o 1 M Sodium Fluoride (NaF): Dissolve 0.42 g of NaF in 10 mL of deionized water.

o 200 mM Sodium Orthovanadate (Na3VOa): Prepare and activate as per standard protocols (requires pH adjustment and boiling until the solution

« Create Inhibitor Cocktail: Immediately before use, add the inhibitors to the cold base lysis buffer to the following final concentrations:

o 10 mM Sodium Fluoride: Add 100 pL of 1 M NaF stock per 10 mL of lysis buffer.
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o 1 mM Sodium Orthovanadate: Add 50 pL of 200 mM NasVOa stock per 10 mL of lysis buffer.

Lysis: Proceed with your cell or tissue lysis protocol on ice.

o Self-Validating System: The efficacy of the inhibition can be validated by running two parallel samples: one with and one without the inhibitor coc
inhibited sample, confirming the preservation of the phosphorylation state.

Section 4: Toxicological Profile and Neuroscientific Implications

While a valuable laboratory tool, the biological activity of aluminum fluoride warrants a discussion of its toxicology. The neurotoxic effects of fluoride c

facilitate the transport of aluminum across the blood-brain barrier.[4][21][22] Chronic exposure has been linked in some studies to effects on the nervc

enzymes and DNA repair mechanisms.[21] These findings underscore the importance of minimizing exposure and adhering to the stringent safety prc

Conclusion

Aluminum Fluoride Trihydrate (CAS 15098-87-0) is far more than a simple inorganic salt. Its identity spans from a bulk industrial chemical to a sophis

provides a key to unlock and study the mechanisms of some of the most fundamental processes in cell biology, particularly G-protein signaling and pi

exploits is essential for its effective and safe application in advancing scientific discovery and drug development.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Page loading... [wap.guidechem.com]

. Aluminum fluoride trihydrate | CAS 15098-87-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

. CAS 15098-87-0: Aluminum fluoride (AIF3), trihydrate [cymitquimica.com]

. Aluminium fluoride - Wikipedia [en.wikipedia.org]

. Metal Fluoride Inhibition of a P-type H+ Pump: STABILIZATION OF THE PHOSPHOENZYME INTERMEDIATE CONTRIBUTES TO POST-TRAI

. Activation of G Proteins by Aluminum Fluoride Enhances RANKL-Mediated Osteoclastogenesis - PMC [pmc.ncbi.nim.nih.gov]

.
~ (9] (@] » w N

. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b084211?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/aluminum-fluoride-trihydrate-dic18507.html
https://www.scbt.com/p/aluminum-fluoride-trihydrate-15098-87-0
https://cymitquimica.com/cas/15098-87-0/
https://en.wikipedia.org/wiki/Aluminium_fluoride
https://pmc.ncbi.nlm.nih.gov/articles/PMC4536445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3823956/
https://www.researchgate.net/publication/300122431_The_Use_of_Metal_Fluoride_Compounds_as_Phosphate_Analogs_for_Understanding_the_Structural_Mechanism_in_P-type_ATPases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ 8. aluminiummagazine.com [aluminiummagazine.com]

¢ 9. Aluminum Fluoride Formula, Structure & Uses | Study.com [study.com]

e 10.
o 11.
o 12.
e 13.
o 14,
e 15,
e 16.
o 17.
e 18.
e 19.
e 20.
o 21.
o 22.

chemicalbull.com [chemicalbull.com]

Aluminum Fluoride Trihydrate - ProChem, Inc. [prochemonline.com]

ALUMINUM FLUORIDE TRIHYDRATE | 15098-87-0 [chemicalbook.com]

chembk.com [chembk.com]

US3661511A - Process for the preparation of pure aluminum fluoride - Google Patents [patents.google.com]
chembk.com [chembk.com]

lobachemie.com [lobachemie.com]

store.apolloscientific.co.uk [store.apolloscientific.co.uk]

file.medchemexpress.com [file.medchemexpress.com]

Protease and Phosphatase Inhibitors in Protein Preparation - Creative Proteomics [creative-proteomics.com]
Overview of Protease and Phosphatase Inhibition for Protein Preparation | Thermo Fisher Scientific - US [thermofisher.com]
Screening of Human Proteins for Fluoride and Aluminum Binding - PMC [pmc.ncbi.nim.nih.gov]

Fluoride traces can cause Brain Damage| One Water Systems CA [onewatersystems.com]

 To cite this document: BenchChem. [Introduction: Unveiling the Dual Identity of Aluminum Fluoride Trihydrate]. BenchChem, [2026]. [Online PDF].,
aluminum-fluoride-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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